methyl 2-(2,2-difluoroethenyl)benzoate
Overview
Description
Synthesis Analysis
The synthesis of methyl 2-(2,2-difluoroethenyl)benzoate involves several steps. The conventional method of preparing m-difluorobenzene, which adopts double diazotization from m-phenylenediamine, is very tricky with potential hazards associated with the strongly exothermic and thermal instability of the diazonium intermediate, and has severe coupled side reactions . A continuous-flow methodology effectively addresses this series of process challenges by an extra inert solvent flow .Molecular Structure Analysis
The molecular structure of methyl 2-(2,2-difluoroethenyl)benzoate can be analyzed using various techniques such as X-ray Diffraction and DFT studies . These techniques can provide detailed information about the molecular structure and properties of the compound.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of methyl 2-(2,2-difluoroethenyl)benzoate can be complex. The first method involves the Halex process, where treatment of dichlorobenzene with a metal fluoride leads to the replacement of the halogen via an SN2 reaction . This method has a short route, but it is limited to highly activated substrates and low selectivity .Physical And Chemical Properties Analysis
The physical and chemical properties of methyl 2-(2,2-difluoroethenyl)benzoate can be analyzed using various techniques. For example, Single-crystal XRD can verify the structure of the compound .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(2,2-difluoroethenyl)benzoate involves the reaction of 2,2-difluoroethyl benzoate with a methylating agent.", "Starting Materials": [ "2,2-difluoroethyl benzoate", "Methylating agent (e.g. dimethyl sulfate, methyl iodide)" ], "Reaction": [ "Step 1: Dissolve 2,2-difluoroethyl benzoate in a suitable solvent (e.g. dichloromethane, chloroform)", "Step 2: Add the methylating agent dropwise to the reaction mixture while stirring at room temperature", "Step 3: Heat the reaction mixture to reflux for several hours", "Step 4: Cool the reaction mixture and quench with water", "Step 5: Extract the product with a suitable organic solvent (e.g. diethyl ether, ethyl acetate)", "Step 6: Dry the organic layer over anhydrous sodium sulfate", "Step 7: Concentrate the organic layer under reduced pressure to obtain the desired product, methyl 2-(2,2-difluoroethenyl)benzoate" ] } | |
CAS RN |
105074-25-7 |
Product Name |
methyl 2-(2,2-difluoroethenyl)benzoate |
Molecular Formula |
C10H8F2O2 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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